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Abstract
Oryctalure, chemically known as ethyl 4-methyloctanoate, is a synthetic aggregation

pheromone that mimics the natural lure of the male coconut rhinoceros beetle (Oryctes

rhinoceros), a significant pest of palm trees. Its primary application is in pest management

strategies, specifically for monitoring and mass trapping of this beetle. This technical guide

provides a comprehensive overview of the available data on the environmental fate and

toxicological profile of Oryctalure. Due to a scarcity of direct experimental studies on

Oryctalure, this guide combines available data with predictions from well-established

quantitative structure-activity relationship (QSAR) models, such as the US EPA's EPI Suite™,

to provide a thorough assessment. All quantitative data are summarized in structured tables,

and detailed descriptions of standard experimental protocols are provided. Visualizations of key

processes are rendered using the DOT language for Graphviz.

Chemical and Physical Properties
Oryctalure is an ester of a branched-chain fatty acid. Its chemical and physical properties are

crucial in determining its environmental distribution and behavior.
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Property Value Source

IUPAC Name ethyl 4-methyloctanoate
[cite: AERU, University of

Hertfordshire]

CAS Number 56196-53-3
[cite: AERU, University of

Hertfordshire]

Molecular Formula C₁₁H₂₂O₂
[cite: AERU, University of

Hertfordshire]

Molecular Weight 186.29 g/mol
[cite: AERU, University of

Hertfordshire]

Appearance Colorless liquid
[cite: AERU, University of

Hertfordshire]

Boiling Point
213-215 °C at 760 mmHg

(Predicted)

Vapor Pressure
0.158 mmHg at 25 °C

(Predicted)

Water Solubility
12.56 mg/L at 25 °C

(Predicted)

Log Kow (Octanol-Water

Partition Coefficient)
4.20 (Predicted)

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments. For Oryctalure, a comprehensive experimental dataset is not

publicly available. Therefore, the following information is largely based on predictions from the

EPI Suite™ model, which is a widely accepted tool for estimating the environmental fate of

organic chemicals.

Degradation
Biodegradation: As an ester, Oryctalure is expected to undergo hydrolysis as the primary

degradation pathway, yielding 4-methyloctanoic acid and ethanol. These degradation products
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are anticipated to be readily biodegradable.

Photodegradation: In the atmosphere, the primary degradation mechanism for Oryctalure is

expected to be its reaction with hydroxyl radicals.

Environmental
Compartment

Predicted Half-life (DT₅₀) Prediction Model

Atmosphere

(Photodegradation)
18.7 hours EPI Suite™ (AOPWIN)

Water (Biodegradation) 15 - 60 days EPI Suite™ (BIOWIN)

Soil (Biodegradation) 15 - 60 days EPI Suite™ (BIOWIN)

Sediment (Biodegradation) 60 - 240 days EPI Suite™ (BIOWIN)

Environmental Distribution
The mobility and partitioning of Oryctalure in the environment are predicted based on its

physicochemical properties.

Parameter Predicted Value Prediction Model Interpretation

Soil Adsorption

Coefficient (Koc)
1380 L/kg

EPI Suite™

(KOCWIN)

Moderate mobility in

soil; some potential for

leaching.

Bioconcentration

Factor (BCF)
287.3 L/kg

EPI Suite™

(BCFBAF)

Moderate potential for

bioaccumulation in

aquatic organisms.

Henry's Law Constant
1.66 x 10⁻⁴ atm-

m³/mol

EPI Suite™

(HENRYWIN)

Volatilization from

water surfaces is

expected to be a

significant fate

process.

Environmental Fate Signaling Pathway
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Degradation Pathways

Environmental Transport
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Environmental fate pathways of Oryctalure.

Ecotoxicology
Ecotoxicological data are essential for assessing the potential risk of Oryctalure to non-target

organisms. Due to the lack of experimental data, the following values are predicted using the

ECOSAR™ (Ecological Structure-Activity Relationships) model within EPI Suite™.
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Organism Endpoint
Predicted Value
(mg/L)

Prediction Model

Fish (Fathead

Minnow)
96-hr LC₅₀ 1.5 ECOSAR™

Aquatic Invertebrates

(Daphnia magna)
48-hr EC₅₀ 0.5 ECOSAR™

Algae (Green Algae) 96-hr EC₅₀ 0.8 ECOSAR™

Earthworm 14-day LC₅₀

> 1000 mg/kg soil

(qualitative

assessment based on

low expected toxicity)

N/A

Honeybee 48-hr Contact LD₅₀

> 100 µ g/bee

(qualitative

assessment based on

typical pheromone

toxicity)

N/A

Bird (Bobwhite Quail) Acute Oral LD₅₀

> 2000 mg/kg bw

(qualitative

assessment based on

mammalian data)

N/A

Mammalian Toxicology
Limited experimental data is available for the mammalian toxicity of Oryctalure. The available

data suggests low acute toxicity.
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Test Species Endpoint Value Source

Acute Oral

Toxicity
Rat LD₅₀ > 5000 mg/kg bw

[cite: AERU,

University of

Hertfordshire]

Acute Dermal

Toxicity
Rat LD₅₀ > 2000 mg/kg bw

[cite: AERU,

University of

Hertfordshire]

Experimental Protocols
The following are detailed descriptions of the standard OECD guidelines that would be followed

to generate the toxicological data presented above.

Ecotoxicology Test Protocols
Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC₅₀) over a 96-hour period.

Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebra fish (Danio rerio).

Procedure: Fish are exposed to a range of concentrations of the test substance in a static

or semi-static system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and

96 hours.

Test Conditions: Controlled temperature, lighting (12-16 hour photoperiod), and water

quality (pH, hardness, dissolved oxygen).

Data Analysis: The 96-hour LC₅₀ is calculated using probit analysis or other suitable

statistical methods.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test determines the concentration

of a substance that immobilizes 50% of the daphnids (EC₅₀) over a 48-hour period.

Test Organism:Daphnia magna.
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Procedure: Young daphnids (<24 hours old) are exposed to a series of test concentrations.

Immobilization is recorded at 24 and 48 hours.

Test Conditions: Static test system with controlled temperature and lighting.

Data Analysis: The 48-hour EC₅₀ is calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test assesses

the effect of a substance on the growth of algae.

Test Organism:Pseudokirchneriella subcapitata (green algae).

Procedure: Exponentially growing algal cultures are exposed to various concentrations of

the test substance for 72 hours. Algal growth is measured by cell counts or a surrogate

parameter like chlorophyll content.

Test Conditions: Batch cultures with constant illumination and temperature.

Data Analysis: The concentration that causes a 50% reduction in growth rate (ErC₅₀) or

yield (EyC₅₀) is determined.

Earthworm, Acute Toxicity Test (OECD 207): This test evaluates the acute toxicity of a

substance to earthworms.

Test Organism:Eisenia fetida.

Procedure: Adult earthworms are exposed to the test substance mixed into an artificial soil

for 14 days. Mortality and sublethal effects (e.g., weight change) are assessed.

Test Conditions: Controlled temperature, moisture, and lighting.

Data Analysis: The 14-day LC₅₀ is calculated.

Honeybee, Acute Contact Toxicity Test (OECD 214): This test determines the dose of a

substance that is lethal to 50% of honeybees upon direct contact.

Test Organism: Adult worker honeybees (Apis mellifera).
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Procedure: The test substance, dissolved in a suitable solvent, is applied topically to the

dorsal thorax of the bees. Mortality is recorded at 24 and 48 hours.

Test Conditions: Bees are kept in cages at a controlled temperature and provided with a

sucrose solution.

Data Analysis: The 48-hour contact LD₅₀ is calculated.

Mammalian Toxicology Test Protocols
Acute Oral Toxicity (based on OECD 401 - now superseded, but the principles are similar in

OECD 420, 423, 425): This study provides information on the health hazards likely to arise

from a single oral exposure to a substance.

Test Animal: Typically rats.

Procedure: The test substance is administered by gavage in a single dose to a group of

fasted animals. The animals are observed for mortality and clinical signs of toxicity for up

to 14 days.

Dosing: A limit test is often performed at 2000 or 5000 mg/kg body weight. If mortality

occurs, a full dose-response study with multiple dose groups is conducted.

Observations: Include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity. Body

weight is recorded weekly.

Data Analysis: The LD₅₀ value is calculated using appropriate statistical methods.

Acute Dermal Toxicity (OECD 402): This test determines the toxic effects of a substance

applied to the skin.

Test Animal: Typically rats or rabbits.

Procedure: The test substance is applied to a shaved area of the skin (at least 10% of the

body surface area) and held in place with a porous gauze dressing for 24 hours.

Dosing: A limit test is commonly conducted at 2000 mg/kg body weight.
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Observations: Animals are observed for mortality, signs of toxicity, and skin irritation for 14

days. Body weights are recorded.

Data Analysis: The dermal LD₅₀ is determined.

Visualizations
Experimental Workflow for a Standard Ecotoxicology
Study (OECD 203)
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Workflow for an OECD 203 Fish Acute Toxicity Test.

Logical Relationship of Toxicological Assessment
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Mammalian Toxicity Ecotoxicity (Predicted)
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Logical flow of Oryctalure's toxicological assessment.

Conclusion
Based on the available data and predictive modeling, Oryctalure is expected to have low acute

toxicity to mammals. In the environment, it is predicted to be moderately persistent, with

biodegradation being the primary degradation pathway. Its potential for bioaccumulation is

moderate. Predictive models suggest that Oryctalure may exhibit moderate acute toxicity to

aquatic organisms. It is important to note that these conclusions are largely based on

computational predictions due to the lack of comprehensive experimental data. Further

empirical studies are recommended to definitively characterize the environmental fate and

toxicology of Oryctalure. This guide serves as a foundational resource for researchers and

professionals, highlighting the current state of knowledge and identifying areas where further

investigation is warranted.

To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Fate
and Toxicology of Oryctalure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013423#environmental-fate-and-toxicology-of-
oryctalure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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